4-(Butylamino)-4-oxobutanoic acid
Cat. No. B3032429
M. Wt: 173.21 g/mol
InChI Key: MEQPSULBUGETDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04647573
Procedure details
n-Butylamine (9.05 g, 0.1225 mole) was dissolved in Et2O (30 ml). Succinic anhydride (5 g, finely powdered) was added portionwise. After addition was complete, the heterogeneous mixture was stirred 1 hour at room temperature. The reaction mixture was then poured into 10% NaOH in H2O (10 ml) and Et2O (30 ml). The layers were separated and the ether layer was extracted with additional 10% NaOH (10 ml). The combined aqueous layers were washed with ether (30 ml) and acidified with concentrated HCl to give a layer of oil above the water layer. This was extracted with Et2O (50 ml×2). The ether extracts were washed with saturated NaCl solution (3×30 ml) and dried (MgSO4). The solvent was removed in vacuo to give a white solid (7.5 g) which was recrystallized from benzene to give title acid as needle shaped crystals (4.83 g, 56%), m.p. 93.5°-94.5° C.
Name
Identifiers
|
REACTION_CXSMILES
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[CH2:1]([NH2:5])[CH2:2][CH2:3][CH3:4].[C:6]1(=[O:12])[O:11][C:9](=[O:10])[CH2:8][CH2:7]1.[OH-].[Na+]>CCOCC.O>[CH2:1]([NH:5][C:6](=[O:12])[CH2:7][CH2:8][C:9]([OH:11])=[O:10])[CH2:2][CH2:3][CH3:4] |f:2.3|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
9.05 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)N
|
|
Name
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|
|
Quantity
|
30 mL
|
|
Type
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solvent
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|
Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
|
C1(CCC(=O)O1)=O
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
the heterogeneous mixture was stirred 1 hour at room temperature
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|
Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
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|
Details
|
After addition
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The layers were separated
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the ether layer was extracted with additional 10% NaOH (10 ml)
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WASH
|
Type
|
WASH
|
|
Details
|
The combined aqueous layers were washed with ether (30 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a layer of oil above the water layer
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
This was extracted with Et2O (50 ml×2)
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WASH
|
Type
|
WASH
|
|
Details
|
The ether extracts were washed with saturated NaCl solution (3×30 ml)
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried (MgSO4)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solvent was removed in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCC)NC(CCC(=O)O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.5 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
